Cas no 1017125-32-4 (3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol)

• Product Name: 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol
• CAS No: 1017125-32-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4676039
• PubChem ID: 24265021
• Update Time: 2025-05-20

3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol
• 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol
• NE61030

• Inchi： 1S/C9H14N2O/c10-5-9(7-12)4-8-2-1-3-11-6-8/h1-3,6,9,12H,4-5,7,10H2
• InChI Key： JTSKASLHYOPXMP-UHFFFAOYSA-N
• SMILES： OCC(CN)CC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol

Introduction to 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol (CAS No. 1017125-32-4)

3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol, identified by the chemical compound code CAS No. 1017125-32-4, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework that integrates an amino group, a propanol side chain, and a pyridine moiety, has garnered attention for its potential applications in drug discovery and molecular engineering. The structural configuration of this compound not only makes it a subject of interest for medicinal chemists but also opens up avenues for exploring its role in various biochemical pathways.

The pyridin-3-ylmethyl substituent in the molecular structure of 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol plays a pivotal role in determining its chemical reactivity and biological interactions. Pyridine derivatives are well-documented for their diverse pharmacological properties, often serving as key pharmacophores in numerous therapeutic agents. The presence of this group in the compound suggests that it may exhibit properties such as binding affinity to specific biological targets, which could be exploited for developing novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such compounds. Studies utilizing these methodologies have hinted at the possible role of 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol in modulating enzyme activities and receptor interactions. For instance, its ability to interact with enzymes such as kinases or phosphatases could be leveraged to develop inhibitors or activators for therapeutic purposes.

In the context of drug development, the synthesis of analogs derived from 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol represents a promising strategy. By modifying specific functional groups or substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach aligns with the broader trend in pharmaceutical research towards developing targeted therapies with improved efficacy and reduced side effects.

The amino group present in the molecule is another critical feature that contributes to its versatility. Amines are fundamental building blocks in organic chemistry and are known for their ability to participate in various chemical reactions, including nucleophilic substitutions, condensations, and metal coordination. These reactions are often harnessed in synthetic protocols to construct more complex molecules, making 3-Amino-2-[(pyridin-3-yl)methyl]propan-1-ol a valuable intermediate in multi-step syntheses.

Moreover, the propanol side chain adds an additional layer of complexity to the compound's behavior. Alcohols can engage in hydrogen bonding, which is crucial for determining the solubility and bioavailability of pharmaceutical compounds. The interplay between hydrophilic and hydrophobic regions within this molecule could influence its interaction with biological membranes and cellular compartments.

Current research in medicinal chemistry emphasizes the importance of understanding structure-function relationships at a molecular level. The study of 3-Amino-2-[(pyridin-3-ylmethyl)propan -1 -ol (CAS No. 1017125 -32 -4) fits well within this paradigm. By elucidating how its structural features influence its biological activity, scientists can gain insights into designing more effective drugs. For example, modifications to the pyridine ring or the amino group might enhance binding affinity or selectivity towards specific disease targets.

The field of chemical biology has also seen significant progress in utilizing small molecules like 3-Amino -2 -[ ( pyridin - 3 - ylmethyl ) propan - 1 - ol ( CAS No . 1017125 - 32 - 4 ) as tools to probe biological mechanisms. These molecules can be used to validate drug targets or identify new therapeutic strategies. The ability to precisely modulate biological processes using such compounds underscores their importance in both academic research and industrial drug development.

From a synthetic chemistry perspective, 3-Amino -2 -[ ( pyridin - 3 - ylmethyl ) propan - 1 - ol ( CAS No . 1017125 - 32 - 4 ) serves as a versatile scaffold for constructing more complex derivatives. Its unique combination of functional groups allows for diverse chemical transformations, enabling chemists to explore novel molecular architectures. This flexibility is particularly valuable in designing molecules with tailored properties for specific applications.

The potential applications of 3-Amino -2 -[ ( pyridin - 3 - ylmethyl ) propan - 1 - ol ( CAS No . 1017125 - 32 - 4 ) extend beyond traditional pharmaceuticals. In agrochemicals, for instance, derivatives of this compound could be developed as novel pesticides or herbicides due to their ability to interact with biological targets in pests while minimizing environmental impact.

In conclusion,3-Amino –2-[ ( pyridin – 3 – ylmethyl ) propan –1– ol ( CAS No .1017125 –32–4) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features offer opportunities for developing innovative therapeutics and exploring new biochemical pathways. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.